![molecular formula C21H25FN2O3 B248516 [4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone](/img/structure/B248516.png)
[4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone, also known as EFPM, is a synthetic compound that belongs to the class of piperazine derivatives. EFPM has shown promising results in scientific research, especially in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of [4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone is not yet fully understood, but it is believed to act as a partial agonist of the 5-HT1A receptor and a weak inhibitor of the dopamine transporter. This compound has also been shown to enhance the release of acetylcholine in the prefrontal cortex, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects
This compound has been found to have a low toxicity profile and does not produce any significant adverse effects in animal studies. This compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays an important role in neuroplasticity and cognitive function. This compound has also been found to increase the expression of certain genes involved in synaptic plasticity and neuronal survival.
Advantages and Limitations for Lab Experiments
[4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has several advantages for lab experiments, including its high purity and good yields, low toxicity profile, and potential therapeutic applications in various neurological disorders. However, this compound has some limitations, including its limited solubility in water and its weak inhibitory effect on the dopamine transporter, which may limit its potential as a new treatment for addiction.
Future Directions
There are several possible future directions for research on [4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone. One direction is to further investigate its potential therapeutic applications in various neurological disorders, including depression, anxiety, schizophrenia, and chronic pain. Another direction is to explore the underlying mechanism of action of this compound and its effects on neuronal function and plasticity. Additionally, further studies are needed to assess the safety and efficacy of this compound in humans, which may eventually lead to its development as a new drug for the treatment of neurological disorders.
Synthesis Methods
[4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzaldehyde with 3-ethoxy-4-methoxybenzylamine to form an intermediate product, which is then reacted with piperazine and acetic anhydride to produce this compound. The synthesis method has been optimized to yield a high purity product with good yields.
Scientific Research Applications
[4-(3-Ethoxy-4-methoxy-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has been studied for its potential therapeutic applications in various neurological disorders, including depression, anxiety, and schizophrenia. This compound has been shown to have anxiolytic and antidepressant effects in preclinical studies, and it has also been found to improve cognitive function in animal models of schizophrenia. This compound has also been studied for its potential as a new analgesic agent, and it has been found to have a potent analgesic effect in animal models of pain.
properties
Molecular Formula |
C21H25FN2O3 |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
[4-[(3-ethoxy-4-methoxyphenyl)methyl]piperazin-1-yl]-(4-fluorophenyl)methanone |
InChI |
InChI=1S/C21H25FN2O3/c1-3-27-20-14-16(4-9-19(20)26-2)15-23-10-12-24(13-11-23)21(25)17-5-7-18(22)8-6-17/h4-9,14H,3,10-13,15H2,1-2H3 |
InChI Key |
ITPRNBVUGVLXGQ-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F)OC |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.